BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Nilotinib-13C,d3

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Nilotinib-13C,d3
Cat. No.: B15622686
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of Nilotinib-13C,d3, a stable
isotope-labeled derivative of the tyrosine kinase inhibitor Nilotinib. Nilotinib is a critical
therapeutic agent for Philadelphia chromosome-positive Chronic Myeloid Leukemia (CML).[1]
[2][3][4] The incorporation of heavy isotopes (one Carbon-13 and three Deuterium atoms) into
the Nilotinib structure renders Nilotinib-13C,d3 an indispensable tool in pharmaceutical
research and development. Its primary utility lies in its application as an internal standard for
highly accurate and precise quantification of Nilotinib in biological matrices via mass
spectrometry.[5][6] This guide details its chemical properties, the mechanism of action of the
parent compound, its applications, relevant quantitative data, and detailed experimental
protocols.

Core Compound Identification and Properties

Nilotinib-13C,d3 is structurally identical to Nilotinib, except for the inclusion of stable isotopes.
This mass shift is fundamental to its application in analytical chemistry, allowing it to be
distinguished from the unlabeled drug by mass-sensitive detectors while retaining the same
chemical and physical behavior.
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Property Data Reference
4-methyl-N-[3-(4-methyl-d3-
1H-imidazol-1-yl)-5- )
_ Derived from Santa Cruz
(trifluoromethyl)phenyl]-3-[[4- )
IUPAC Name o Biotechnology and
(3-pyridinyl)-2-
o ] ] MedChemExpress data.[5][7]
pyrimidinyllamino]benzamide-
13C
AMN2107-13C,d3, Tasigna-
Synonyms [51[7118]

13C.d3

Molecular Formula C2713CH19D3F3N70 [5]
Molecular Weight 533.53 g/mol [5]
CAS Number 1261398-62-2 [5]18]

Unlabeled CAS Number

641571-10-0

[2](5]

White to slightly yellowish

Based on general chemical

Appearance o _
powder supplier information.[1][9]
Solubility Soluble in DMSO [1]
Room temperature in
Storage continental US; may vary [5]

elsewhere.

Mechanism of Action: Nilotinib

Nilotinib-13C,d3's relevance is tied to the therapeutic action of Nilotinib. Nilotinib is a second-

generation tyrosine kinase inhibitor (TKI) designed to target the aberrant Bcr-Abl kinase.[10]

[11] This constitutively active kinase, a product of the Philadelphia chromosome translocation,
is the primary driver of CML.[10][11]

Nilotinib binds with high affinity to the ATP-binding site of the Bcr-Abl kinase, stabilizing its
inactive conformation.[10] This competitive inhibition blocks the phosphorylation of downstream

substrates, thereby inhibiting the pro-proliferative and anti-apoptotic signaling pathways that

drive leukemic cell growth.[4] Compared to its predecessor, Imatinib, Nilotinib exhibits 10- to
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30-fold greater potency in inhibiting Bcr-Abl activity and is effective against many Imatinib-
resistant Bcr-Abl mutations.[2][10]

Beyond Bcr-Abl, Nilotinib also inhibits other kinases, including KIT, LCK, PDGFRB, and
DDR1/2.[2]

Cytoplasm

P s0S RAS RAF P MEK P ERK
Cell Mgmbrane Nucleus
PI3K AKT Inhibition of Apoptosis

STATS Cell Proliferation

Nilotinib (Analyte) Nilotinib-13C,d3 (Internal Standard)
C28H22F3N70 C2713CH19D3F3N70
\Applications \
Identical Chemical Different Mass

& Physical Properties (b= 4 Da) CML Therapy Quantitative Analysis (LC-MS) Pharmacokinetic Studies
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Sample Preparation

1. Plasma Sample Spiking
(Add Nilotinib-13C,d3 IS)

:

2. Protein Precipitation
(Acidification & Centrifugation)

:

3. Solid Phase Extraction (SPE)
(Load -> Wash -> Elute)

:

4. Evaporation to Dryness

:

5. Reconstitution in Mobile Phase

S

/

4 Anavlysis

6. LC Separation
(C18 Column)

:

7. MS/MS Detection
(ESI+, MRM Mode)

- /

-

Data Processing

8. Peak Area Integration
(Analyte & I1S)

:

9. Calculate Peak Area Ratio

:

10. Construct Calibration Curve

:

11. Quantify Unknown Samples

\J

/

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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